![molecular formula C25H20N4O3 B2835546 N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-naphthamide CAS No. 953242-03-0](/img/structure/B2835546.png)
N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-naphthamide
Description
N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-naphthamide, also known as MN-64, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MN-64 is a potent inhibitor of the protein kinase CK1α, which plays a crucial role in various cellular processes such as circadian rhythm regulation, DNA damage response, and Wnt signaling.
Scientific Research Applications
Organic Synthesis and Drug Intermediates
The compound serves as an organic intermediate with borate and sulfonamide groups. It can be synthesized through nucleophilic and amidation reactions. Researchers use it as a building block in the synthesis of more complex molecules. Its stability, low toxicity, and reactivity make it valuable in drug synthesis and other organic transformations .
Perovskite Solar Cells
N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-naphthamide has been explored as a low-cost dopant-free hole-transporting material (HTM) for perovskite solar cells. When incorporated into the device, it contributes to achieving a power efficiency of up to 9.65% .
Antiproliferative and Antimicrobial Activities
Certain diaryl selenides, structurally related to this compound, exhibit good antiproliferative, antimicrobial, anti-inflammatory, and antiviral activities. Although not directly tested for these properties, the compound’s structural features suggest potential in these areas .
Plant Hormone Analogues
The compound’s imidazo[1,2-b]pyridazine moiety resembles indole derivatives. Indole-3-acetic acid, a plant hormone produced from tryptophan degradation, plays a crucial role in plant growth and development. While not identical, the compound’s structural similarity may inspire further research into its potential as a plant growth regulator .
Antibacterial and Antifungal Agents
Exploring derivatives of N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-naphthamide could lead to novel antibacterial and antifungal agents. Researchers can modify its structure to enhance activity against specific pathogens .
Drug Delivery Systems
Boronic ester bonds, similar to those present in the compound, are used in constructing stimulus-responsive drug carriers. These carriers can load anticancer drugs, insulin, and genes. By exploiting the compound’s borate linkages, researchers can design carriers that respond to changes in pH, glucose levels, and other microenvironmental cues within the body .
properties
IUPAC Name |
N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]naphthalene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N4O3/c1-31-22-10-9-18(21-15-29-23(26-21)11-12-24(28-29)32-2)14-20(22)27-25(30)19-8-7-16-5-3-4-6-17(16)13-19/h3-15H,1-2H3,(H,27,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWJPALXQAUEEKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=CC5=CC=CC=C5C=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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